Cas no 1185299-61-9 ({1-(2-Methoxyethyl)piperidin-4-ylmethyl}(tetrahy-drofuran-2-ylmethyl)amine Dihydrochloride)

• Product Name: {1-(2-Methoxyethyl)piperidin-4-ylmethyl}(tetrahy-drofuran-2-ylmethyl)amine Dihydrochloride
• CAS No: 1185299-61-9
• MF: C₁₄H₃₀Cl₂N₂O₂
• MW: 329.306202411652
• CID: 1076171
• PubChem ID: 45075079
• Update Time: 2025-10-19

{1-(2-Methoxyethyl)piperidin-4-ylmethyl}(tetrahy-drofuran-2-ylmethyl)amine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• {[1-(2-Methoxyethyl)piperidin-4-yl]methyl}(tetrahy -drofuran-2-ylmethyl)amine dihydrochloride
• 1-(1-(2-Methoxyethyl)piperidin-4-yl)-N-((tetrahydrofuran-2-yl)methyl)methanamine dihydrochloride
• 1185299-61-9
• 1-[1-(2-methoxyethyl)piperidin-4-yl]-N-(oxolan-2-ylmethyl)methanamine;dihydrochloride
• {[1-(2-methoxyethyl)piperidin-4-yl]methyl}(oxolan-2-ylmethyl)amine dihydrochloride
• {[1-(2-Methoxyethyl)piperidin-4-yl]methyl}(tetrahydrofuran-2-ylmethyl)amine dihydrochloride
• 1-(1-(2-Methoxyethyl)piperidin-4-yl)-N-((tetrahydrofuran-2-yl)methyl)methanaminedihydrochloride
• {[1-(2-Methoxyethyl)piperidin-4-yl]methyl}(tetrahy-drofuran-2-ylmethyl)amine dihydrochloride
• {1-(2-Methoxyethyl)piperidin-4-ylmethyl}(tetrahy-drofuran-2-ylmethyl)amine Dihydrochloride

• MDL： MFCD06800924
• Inchi： 1S/C14H28N2O2.2ClH/c1-17-10-8-16-6-4-13(5-7-16)11-15-12-14-3-2-9-18-14;;/h13-15H,2-12H2,1H3;2*1H
• InChI Key： XLJMVHHETOGDKK-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCCC1CNCC1CCN(CCOC)CC1

Computed Properties

• Exact Mass: 328.1684336g/mol
• Monoisotopic Mass: 328.1684336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 218
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.7Ų

{1-(2-Methoxyethyl)piperidin-4-ylmethyl}(tetrahy-drofuran-2-ylmethyl)amine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on {1-(2-Methoxyethyl)piperidin-4-ylmethyl}(tetrahy-drofuran-2-ylmethyl)amine Dihydrochloride

Research Brief on 1185299-61-9 and 1-(2-Methoxyethyl)piperidin-4-ylmethyl)(tetrahydrofuran-2-ylmethyl)amine Dihydrochloride

The chemical compound 1185299-61-9, also known as {1-(2-Methoxyethyl)piperidin-4-ylmethyl}(tetrahydrofuran-2-ylmethyl)amine Dihydrochloride, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The following brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview for researchers and industry professionals.

Recent studies have focused on the pharmacological properties of 1185299-61-9, particularly its affinity for specific receptor subtypes. Preliminary in vitro assays indicate that the compound exhibits high selectivity for certain G-protein-coupled receptors (GPCRs), which are critical in neurotransmission and neuroregulation. The dihydrochloride salt form enhances its solubility and bioavailability, making it a viable candidate for further preclinical development. Researchers have also explored its potential in addressing neurological disorders such as Parkinson's disease and schizophrenia, where modulation of dopaminergic and serotonergic pathways is crucial.

The synthesis and optimization of 1185299-61-9 have been detailed in several recent publications. A key challenge in its development has been achieving stereochemical purity, as the compound's activity is highly dependent on its configuration. Advanced chromatographic techniques and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the integrity of the final product. Additionally, computational modeling has played a pivotal role in understanding the compound's binding interactions at the molecular level, providing insights for further structural modifications.

In vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic profiles. Animal models have demonstrated favorable blood-brain barrier penetration, a critical factor for CNS-targeted therapeutics. However, dose-dependent side effects, such as mild cardiovascular perturbations, have been observed, necessitating careful optimization of dosing regimens. These findings underscore the importance of balancing efficacy and safety in the development of 1185299-61-9 as a therapeutic agent.

Looking ahead, the research community is optimistic about the translational potential of 1185299-61-9. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through clinical trials. Future studies will likely focus on expanding its therapeutic indications and exploring combination therapies with existing drugs. As the body of evidence grows, 1185299-61-9 may emerge as a cornerstone in the treatment of complex neurological and psychiatric conditions.